Cas no 84030-86-4 (Esbiothrin)

Esbiothrin Properties

Names and Identifiers

• Esbiothrin
• Es-Bioallethrin
• 3-Allyl-2-methyl-4-oxo-2-cyclopentenyl chrysanthemate

• InChIKey： ZCVAOQKBXKSDMS-AQYZNVCMSA-N
• Inchi： InChI=1S/C19H26O3/c1-7-8-13-12(4)16(10-15(13)20)22-18(21)17-14(9-11(2)3)19(17,5)6/h7,9,14,16-17H,1,8,10H2,2-6H3/t14-,16?,17+/m1/s1
• SMILES： C=CCC1C(=O)CC(OC([C@@H]2[C@@H](/C=C(/C)\C)C2(C)C)=O)C=1C

Computed Properties

• Exact Mass: 302.188
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 302.188
• Heavy Atom Count: 22
• Complexity: 574
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 4.00200
• PSA: 43.37000
• Refractive Index: 1.5091 (17 C)
• Boiling Point: 386.8ºC at 760 mmHg
• Flash Point: 111 °C
• Color/Form: A transparent amber colored viscous liquid
• Density: 1.05 g/cm3